Cas no 3737-38-0 (2-Thiophenecarboxylic acid, 5-(1-propynyl)-)
3737-38-0 structure
Product Name:2-Thiophenecarboxylic acid, 5-(1-propynyl)-
CAS No:3737-38-0
MF:C8H6O2S
MW:166.197041034698
CID:1483018
Update Time:2024-08-23
2-Thiophenecarboxylic acid, 5-(1-propynyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-(1-propynyl)-
- 5-prop-1-ynyl-thiophene-2-carboxylic acid
- 5-[Propin-(1)-yl]-thiophen-carbonsaeure-(2)
- 5-Prop-1-inyl-thiophen-2-carbonsaeure
- Junipalsaeure
- 2-Thiophenecarboxylic acid, 5-(1-propyn-1-yl)-
-
- Inchi： 1S/C8H6O2S/c1-2-3-6-4-5-7(11-6)8(9)10/h4-5H,1H3,(H,9,10)
- InChI Key： ZTBDITKTDDZLAZ-UHFFFAOYSA-N
- SMILES： CC#CC1SC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 166.00900
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Melting Point: 179-180 °C(Solv: water (7732-18-5); methanol (67-56-1))
- Boiling Point: 345.5±27.0 °C(Predicted)
- PSA: 65.54000
- LogP: 1.81770
- pka: 3.52±0.10(Predicted)
2-Thiophenecarboxylic acid, 5-(1-propynyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Thiophenecarboxylic acid, 5-(1-propynyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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